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Cat. No.: B8282987 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the preparation and

characterization of masterbatches containing Chimassorb 2020, a high molecular weight

hindered amine light stabilizer (HALS). The following sections offer guidance on formulation,

processing, and quality control to ensure optimal dispersion and performance of Chimassorb
2020 in various polymer matrices.

Introduction to Chimassorb 2020
Chimassorb 2020 is a high molecular weight HALS that provides excellent UV and long-term

thermal stability to a wide range of polymers.[1][2][3] Its high molecular weight contributes to

low volatility, excellent polymer compatibility, and high resistance to extraction.[1][3][4]

Chimassorb 2020 is effective in polyolefins (polyethylene, polypropylene), olefin copolymers

(EVA), polyamides, polyurethanes, and other polymers.[1][2] It functions by scavenging free

radicals generated by UV exposure, thus inhibiting the degradation of the polymer.

Masterbatch Formulation
A masterbatch is a concentrated mixture of additives, such as Chimassorb 2020,

encapsulated in a carrier polymer. The use of a masterbatch facilitates accurate dosing and

uniform dispersion of the additive during the final processing of the polymer product.
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The carrier resin for the masterbatch should be compatible with the final polymer in which the

masterbatch will be used. For polyolefin applications, a low-density polyethylene (LDPE) or

linear low-density polyethylene (LLDPE) with a high melt flow index (MFI) is commonly chosen

to ensure good dispersion.

Chimassorb 2020 Loading Concentration
The concentration of Chimassorb 2020 in the masterbatch depends on the desired final

concentration in the end product and the let-down ratio (the ratio of masterbatch to the bulk

polymer). A common starting point for HALS masterbatches is a 10% concentration by weight.

The recommended dosage of Chimassorb 2020 in the final product typically ranges from

0.05% to 1.4%, depending on the application and the polymer.[2]

Table 1: Recommended Final Dosage of Chimassorb 2020 in Various Applications

Application Polymer Recommended Dosage (%)

Fibers Polypropylene (PP) 0.1 – 1.4

Tapes PP, HDPE 0.1 – 0.8

Thick Sections PP, HDPE, LDPE, LLDPE 0.05 – 1.0

Films LDPE, LLDPE, EVA, EBA 0.1 – 1.0

Data sourced from the

Chimassorb® 2020 technical

datasheet.[1]

Masterbatch Preparation via Twin-Screw Extrusion
Twin-screw extrusion is the preferred method for preparing high-quality masterbatches due to

its excellent mixing and dispersing capabilities.

Equipment
Co-rotating twin-screw extruder

Gravimetric or volumetric feeders for polymer and additive
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Strand die

Water bath for cooling

Pelletizer

Experimental Protocol
Preparation: Ensure the carrier resin and Chimassorb 2020 are dry to prevent processing

issues.

Feeding: Accurately feed the carrier resin and Chimassorb 2020 into the extruder using

calibrated feeders. The components can be pre-blended or fed separately.

Extrusion: Melt and mix the components in the extruder. The screw configuration should

include conveying, kneading, and mixing elements to ensure proper dispersion.

Cooling: Pass the extruded strands through a water bath to solidify.

Pelletizing: Cut the cooled strands into pellets of uniform size.

Table 2: Typical Twin-Screw Extrusion Parameters for Polyethylene-Based Masterbatch
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Parameter Value

Temperature Profile

Feed Zone 30 - 60 °C

Zone 2 (Melting) 150 - 180 °C

Zone 3 - 5 (Mixing) 160 - 190 °C

Die Zone 170 - 200 °C

Screw Speed 150 - 300 rpm

Feed Rate Dependent on extruder size and desired output

These are starting parameters and may require

optimization based on the specific extruder,

carrier resin, and loading concentration.

Quality Control of Chimassorb 2020 Masterbatch
Several analytical techniques can be employed to ensure the quality and consistency of the

prepared masterbatch.

Quantification of Chimassorb 2020
4.1.1. High-Performance Liquid Chromatography (HPLC)

HPLC is a robust method for the quantitative analysis of Chimassorb 2020 in the masterbatch.

Experimental Protocol:

Sample Preparation:

Dissolve a known weight of the masterbatch pellets in a suitable solvent (e.g., boiling

xylene).

Precipitate the polymer by adding a non-solvent (e.g., methanol).

Filter the solution to remove the precipitated polymer.
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Evaporate the solvent and redissolve the residue in the mobile phase.

HPLC Conditions:

Column: C18 reversed-phase column.

Mobile Phase: A mixture of Tetrahydrofuran (THF) and methanol, potentially with a small

amount of an amine like triethanolamine to improve peak shape. A reported mobile phase

for Chimassorb 944 and 2020 is a mixture of THF:methanol:triethanolamine (90:10:1.5

v/v/w).[5]

Detection: UV detector at a suitable wavelength (e.g., 240 nm).[5]

Quantification: Use a calibration curve prepared with known concentrations of a

Chimassorb 2020 standard.

4.1.2. Fourier-Transform Infrared Spectroscopy (FTIR)

FTIR can be used for a rapid, semi-quantitative or quantitative analysis of Chimassorb 2020
concentration.

Experimental Protocol:

Sample Preparation:

Press a thin film of the masterbatch pellet using a heated press.

Alternatively, perform a solvent extraction as described for HPLC and analyze the extract.

FTIR Analysis:

Acquire the infrared spectrum of the sample.

Identify a characteristic absorption band for Chimassorb 2020 that does not overlap with

the carrier resin's bands.

Create a calibration curve by plotting the absorbance of the characteristic peak against the

concentration of Chimassorb 2020 in a series of standards.
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Determine the concentration of Chimassorb 2020 in the sample from the calibration

curve. One study on the migration of Chimassorb 2020 in polyethylene films utilized FTIR

for quantitative monitoring.

Thermal Stability Assessment
Thermogravimetric Analysis (TGA)

TGA measures the weight loss of a material as a function of temperature and can be used to

assess the thermal stability of the masterbatch and the concentration of the components.

Experimental Protocol:

Sample Preparation: Place a small, known weight of the masterbatch pellets (typically 5-10

mg) into a TGA crucible.[6]

TGA Conditions:

Heating Rate: A typical heating rate is 10 °C/min.[1]

Atmosphere: The analysis can be run under an inert atmosphere (e.g., nitrogen) or in air.

[1]

Temperature Range: Heat the sample from ambient temperature to a temperature at which

all components have decomposed (e.g., 600-800 °C).

Data Analysis: The resulting TGA curve will show distinct weight loss steps corresponding to

the degradation of different components. The weight loss associated with the degradation of

Chimassorb 2020 can be used to estimate its concentration. The onset of degradation

provides information about the thermal stability of the masterbatch. The TGA data for pure

Chimassorb 2020 shows a 1% weight loss at approximately 290°C and a 10% weight loss

at 355°C in air.[7]

Table 3: Thermogravimetric Analysis Data for Chimassorb 2020
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Weight Loss (%) Temperature (°C)

1 290

10 355

Data obtained in air at a heating rate of 20

°C/min.[7]

Migration Testing
Migration testing is crucial for applications where the final polymer product will come into

contact with food or other sensitive materials.

Experimental Protocol (Overall Migration):

Sample Preparation: Prepare a film or plaque of the final polymer containing the

Chimassorb 2020 masterbatch.

Exposure: Immerse the sample in a food simulant (e.g., 10% ethanol, 3% acetic acid, or a fat

simulant like olive oil or isooctane) for a specified time and temperature, as defined by

relevant regulations (e.g., EU Regulation 10/2011). A common test condition is 10 days at

40°C.[8]

Analysis:

Remove the polymer sample from the simulant.

Evaporate the simulant to dryness.

Weigh the non-volatile residue. The result is expressed as the total amount of substance

that has migrated per unit area of the polymer surface (e.g., mg/dm²).
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Caption: Workflow for Chimassorb 2020 masterbatch preparation and quality control.
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Caption: Mechanism of UV stabilization by Chimassorb 2020 (HALS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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